Cas no 115661-22-8 (2-hydroxy-5-(methylthio)benzonitrile)

• Product Name: 2-hydroxy-5-(methylthio)benzonitrile
• CAS No: 115661-22-8
• MF: C₈H₇NOS
• MW: 165.212280511856
• CID: 2122172
• PubChem ID: 14388662
• Update Time: 2025-04-21

2-hydroxy-5-(methylthio)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-5-(methylthio)benzonitrile
• 115661-22-8
• SCHEMBL13946937
• DA-15200

• Inchi： 1S/C8H7NOS/c1-11-7-2-3-8(10)6(4-7)5-9/h2-4,10H,1H3
• InChI Key： DOJOAMVAOBHGJK-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=C(C#N)C=1)O

Computed Properties

• Exact Mass: 165.02483502Da
• Monoisotopic Mass: 165.02483502Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 69.3Ų